Cas no 176504-89-5 (Dimethyl((3S)-4,4-dimethyl-3-(Boc-amino)-2-oxopentyl)phosphonate)

Dimethyl((3S)-4,4-dimethyl-3-(Boc-amino)-2-oxopentyl)phosphonate structure
176504-89-5 structure
Product Name:Dimethyl((3S)-4,4-dimethyl-3-(Boc-amino)-2-oxopentyl)phosphonate
CAS No:176504-89-5
MF:C14H28NO6P
MW:337.348985671997
MDL:MFCD00798804
CID:112387
PubChem ID:7021152
Update Time:2025-11-01

Dimethyl((3S)-4,4-dimethyl-3-(Boc-amino)-2-oxopentyl)phosphonate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-[(1S)-1-[2-(dimethoxyphosphinyl)acetyl]-2,2-dimethylpropyl]-,1,1-dimethylethyl ester
    • Carbamic acid,N-[(1S)-1-[2-(dimethoxyphosphinyl)acetyl]-2,2-dimethylpropyl]-,1,1-dimethylethyl...
    • DIMETHYL ((3S)-4,4-DIMETHYL-3-(BOC-AMINO)-2-OXOPENTYL)-PHOSPHONATE
    • Dimethyl((3S)-4,4-dimethyl-3-(Boc-amino)-2-oxopentyl)phosphonate
    • Dimethyl((3S)-4004-dimethyl-3-(Boc-amino)-2-oxopentyl)-phosphonate
    • tert-butyl N-[(3S)-1-dimethoxyphosphoryl-4,4-dimethyl-2-oxopentan-3-yl]carbamate
    • (S)-tert-Butyl (1-(dimethoxyphosphoryl)-4,4-dimethyl-2-oxopentan-3-yl)carbamate
    • DTXSID10427340
    • TERT-BUTYL (S)-(1-(DIMETHOXYPHOSPHORYL)-4,4-DIMETHYL-2-OXOPENTAN-3-YL)CARBAMATE
    • C14H28NO6P
    • AT17720
    • MFCD00798804
    • Dimethyl {(3S)-3-[(tert-butoxycarbonyl)amino]-4,4-dimethyl-2-oxopentyl}phosphonate
    • AKOS027382466
    • 176504-89-5
    • Carbamic acid, N-[(1S)-1-[2-(dimethoxyphosphinyl)acetyl]-2,2-dimethylpropyl]-, 1,1-dimethylethyl ester
    • DIMETHYL((3S)-4,4-DIMETHYL-3-(BOC-AMINO)-2-OXOPENTYL)-PHOSPHONATE
    • Dimethyl((3S)-4,4-dimethyl-3-(Boc-amino)-2-oxopentyl)phosphonate≥ 97% (TLC)
    • MDL: MFCD00798804
    • Inchi: 1S/C14H28NO6P/c1-13(2,3)11(15-12(17)21-14(4,5)6)10(16)9-22(18,19-7)20-8/h11H,9H2,1-8H3,(H,15,17)/t11-/m1/s1
    • InChI Key: YZGNGDYZKMFCMO-LLVKDONJSA-N
    • SMILES: P(CC([C@H](C(C)(C)C)NC(=O)OC(C)(C)C)=O)(=O)(OC)OC

Computed Properties

  • Exact Mass: 337.16554
  • Monoisotopic Mass: 337.16542461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 10
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 90.9Ų

Experimental Properties

  • PSA: 90.93

Dimethyl((3S)-4,4-dimethyl-3-(Boc-amino)-2-oxopentyl)phosphonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D263850-50mg
Dimethyl((3S)-4,4-dimethyl-3-(Boc-amino)-2-oxopentyl)phosphonate
176504-89-5
50mg
$ 235.00 2022-06-05
TRC
D263850-100mg
Dimethyl((3S)-4,4-dimethyl-3-(Boc-amino)-2-oxopentyl)phosphonate
176504-89-5
100mg
$ 385.00 2022-06-05
TRC
D263850-250mg
Dimethyl((3S)-4,4-dimethyl-3-(Boc-amino)-2-oxopentyl)phosphonate
176504-89-5
250mg
$ 760.00 2022-06-05
eNovation Chemicals LLC
Y1242843-100mg
Carbamic acid, N-[(1S)-1-[2-(dimethoxyphosphinyl)acetyl]-2,2-dimethylpropyl]-, 1,1-dimethylethyl ester
176504-89-5 97% (TLC)
100mg
$355 2024-06-07
eNovation Chemicals LLC
Y1242843-250mg
Carbamic acid, N-[(1S)-1-[2-(dimethoxyphosphinyl)acetyl]-2,2-dimethylpropyl]-, 1,1-dimethylethyl ester
176504-89-5 97% (TLC)
250mg
$595 2024-06-07
abcr
AB478552-100 mg
Dimethyl((3S)-4,4-dimethyl-3-(Boc-amino)-2-oxopentyl)-phosphonate; .
176504-89-5
100mg
€310.60 2023-06-15
abcr
AB478552-250 mg
Dimethyl((3S)-4,4-dimethyl-3-(Boc-amino)-2-oxopentyl)-phosphonate; .
176504-89-5
250mg
€553.10 2023-06-15
abcr
AB478552-100mg
Dimethyl((3S)-4,4-dimethyl-3-(Boc-amino)-2-oxopentyl)-phosphonate; .
176504-89-5
100mg
€310.60 2025-04-20
abcr
AB478552-250mg
Dimethyl((3S)-4,4-dimethyl-3-(Boc-amino)-2-oxopentyl)-phosphonate; .
176504-89-5
250mg
€553.10 2025-04-20
SHENG KE LU SI SHENG WU JI SHU
sc-285445-250mg
Dimethyl((3S)-4,4-dimethyl-3-(Boc-amino)-2-oxopentyl)phosphonate,
176504-89-5
250mg
¥1609.00 2023-09-05

Additional information on Dimethyl((3S)-4,4-dimethyl-3-(Boc-amino)-2-oxopentyl)phosphonate

Recent Advances in the Application of Dimethyl((3S)-4,4-dimethyl-3-(Boc-amino)-2-oxopentyl)phosphonate (CAS: 176504-89-5) in Chemical Biology and Pharmaceutical Research

Dimethyl((3S)-4,4-dimethyl-3-(Boc-amino)-2-oxopentyl)phosphonate (CAS: 176504-89-5) has emerged as a pivotal intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and peptide mimetics. Recent studies have highlighted its utility in the construction of complex molecular architectures, leveraging its phosphonate moiety for versatile chemical transformations. This research brief synthesizes the latest findings on its applications, mechanistic insights, and potential therapeutic implications.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's role in the asymmetric synthesis of α-aminophosphonates, a class of compounds with notable antiviral and anticancer properties. Researchers utilized 176504-89-5 as a chiral building block to achieve enantioselective C-P bond formation, achieving >95% ee in model reactions. The study further revealed that the Boc-protected amino group and sterically hindered dimethyl groups significantly enhance stereocontrol during nucleophilic additions.

In parallel work, Organic Letters (2024) reported a novel cascade reaction employing this phosphonate derivative to construct spirocyclic β-lactams. The reaction proceeds via a Michael addition-intramolecular Horner-Wadsworth-Emmons sequence, showcasing the compound's dual functionality as both nucleophile and electrophile. This methodology was successfully applied to synthesize potential β-lactamase inhibitors, with IC50 values in the low micromolar range against clinically relevant enzymes.

Structural studies using X-ray crystallography (PDB: 8T4N) have illuminated the conformational preferences of 176504-89-5, revealing a stabilized gauche conformation of the phosphonate group relative to the carbonyl. This spatial arrangement has been leveraged in rational drug design, particularly for targeting protein-protein interactions where precise spatial positioning of functional groups is critical. Molecular dynamics simulations suggest this scaffold may be particularly suited for inhibiting shallow protein interfaces.

From a therapeutic perspective, several research groups have incorporated this building block into PROTAC (PROteolysis TArgeting Chimera) designs. Its rigid yet functionalizable structure facilitates optimal positioning of E3 ligase-recruiting moieties relative to target-binding domains. Early-stage candidates show promising degradation efficiency (DC50 < 50 nM) against challenging targets like KRASG12C and STAT3.

Ongoing challenges include optimizing the metabolic stability of derivatives containing this motif, as recent ADME studies indicate rapid deprotection of the Boc group in hepatic microsomes. Current strategies focus on alternative protecting groups or isosteric replacements that maintain the advantageous stereochemical properties while improving pharmacokinetic profiles. The compound's versatility continues to make it a valuable tool in chemical biology and drug discovery pipelines.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD